Cas no 1352398-64-1 (6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo3,2-cpyridine)

• Product Name: 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo3,2-cpyridine
• CAS No: 1352398-64-1
• MF: C₁₆H₂₅BrN₂Si
• MW: 353.372604131699
• CID: 5573774
• Update Time: 2025-06-12

6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 6-BroMo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine, 6-bromo-1-[tris(1-methylethyl)silyl]-
• 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo3,2-cpyridine

• Inchi： 1S/C16H25BrN2Si/c1-11(2)20(12(3)4,13(5)6)19-8-7-14-10-18-16(17)9-15(14)19/h7-13H,1-6H3
• InChI Key： HIRWKTKYFNOUKF-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC2N([Si](C(C)C)(C(C)C)C(C)C)C=CC1=2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 352.9±35.0 °C(Predicted)
• pka: 6.06±0.30(Predicted)

Additional information on 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo3,2-cpyridine

Introduction to 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine (CAS No. 1352398-64-1)

6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine (CAS No. 1352398-64-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromo-substituted pyrrolo[3,2-c]pyridine core and a triisopropylsilyl (TIPS) protecting group. These features make it an ideal intermediate for the synthesis of a wide range of biologically active molecules and pharmaceutical candidates.

The pyrrolo[3,2-c]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the bromo substituent at the 6-position provides a handle for further functionalization, enabling the introduction of diverse substituents through palladium-catalyzed cross-coupling reactions. The TIPS protecting group, on the other hand, ensures the stability and reactivity control of the nitrogen atom during synthetic transformations.

Recent research has highlighted the potential of 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of pyrrolo[3,2-c]pyridine derivatives as potent inhibitors of protein kinases. The authors demonstrated that compounds derived from this scaffold exhibited excellent selectivity and efficacy against specific kinases involved in cancer progression.

In another study, researchers explored the use of 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine as a key intermediate in the synthesis of novel antiviral agents. The bromo substituent was used to introduce various functional groups that enhanced the antiviral activity against RNA viruses. The resulting compounds showed promising antiviral activity in vitro and were further evaluated for their potential as therapeutic candidates.

The synthetic versatility of 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine is further exemplified by its application in the development of fluorescent probes for bioimaging. A recent publication in Chemical Communications described the synthesis of a series of fluorescent pyrrolo[3,2-c]pyridine derivatives that exhibited high quantum yields and excellent photostability. These probes were successfully used to visualize specific cellular processes in living cells, providing valuable insights into biological mechanisms.

In addition to its applications in medicinal chemistry and bioimaging, 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine has also been utilized in materials science. Researchers have incorporated this compound into polymer architectures to develop novel materials with unique optical and electronic properties. The resulting materials have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The preparation of 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine typically involves a multi-step synthetic route. One common approach involves the condensation of 6-bromopyrrole-2-carbaldehyde with an appropriate amine followed by silylation to introduce the TIPS protecting group. This method provides high yields and excellent purity, making it suitable for large-scale synthesis.

The physical properties of 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine, such as its melting point and solubility characteristics, are well-documented in the literature. These properties are crucial for optimizing synthetic protocols and ensuring the stability and handling of the compound during various stages of chemical synthesis.

In conclusion, 6-Bromo-1-(triisopropylsilyl)-1H-pyrrolo[3,2-c]pyridine (CAS No. 1352398-64-1) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, bioimaging, and materials science. Its unique structural features and synthetic versatility make it an essential building block for the development of novel biologically active molecules and advanced materials. Ongoing research continues to uncover new applications and potential uses for this compound, solidifying its importance in modern chemical research.